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Compound of Interest

Compound Name: 2-Benzofurylboronic acid

Cat. No.: B1272953 Get Quote

This technical guide provides a comprehensive overview of the available solubility data for 2-
Benzofurylboronic acid. Designed for researchers, scientists, and professionals in drug

development, this document compiles qualitative solubility information, quantitative data for

analogous compounds, and detailed experimental protocols for solubility determination.

Introduction to 2-Benzofurylboronic Acid
2-Benzofurylboronic acid is an organic compound featuring a benzofuran ring substituted

with a boronic acid group. Boronic acids are a class of organoboranes characterized by a

carbon-boron bond and are widely utilized in organic chemistry, particularly in Suzuki-Miyaura

cross-coupling reactions to form carbon-carbon bonds. Their ability to form reversible covalent

complexes with diols, such as sugars, also makes them valuable in the development of sensors

and therapeutics. An understanding of the solubility of 2-Benzofurylboronic acid is critical for

its application in various synthetic and biological contexts.

Solubility Data for 2-Benzofurylboronic Acid
Qualitative Solubility
Publicly available data on the quantitative solubility of 2-Benzofurylboronic acid is limited.

However, multiple sources indicate that 2-Benzofurylboronic acid is "soluble in water".[1][2][3]

The extent of this solubility (i.e., concentration at a given temperature) is not specified. It is also

known to have a melting point of 114-116 °C.[1][2][3][4]
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Quantitative Solubility of Analogous Phenylboronic
Acids
In the absence of specific quantitative data for 2-Benzofurylboronic acid, the solubility of

structurally related phenylboronic acids in various organic solvents can provide valuable

insights. The following tables summarize the mole fraction solubility of phenylboronic acid and

its isobutoxy-substituted isomers at different temperatures.[5] This data illustrates how solubility

is influenced by the solvent and the substitution pattern on the phenyl ring.

Table 1: Mole Fraction Solubility (x) of Isobutoxyphenylboronic Acid Isomers in Various Organic

Solvents[5]
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Solvent
Temperature
(K)

ortho-
Isobutoxyphen
ylboronic Acid
(x)

meta-
Isobutoxyphen
ylboronic Acid
(x)

para-
Isobutoxyphen
ylboronic Acid
(x)

Chloroform 293.15 0.045 0.008 0.006

303.15 0.075 0.014 0.011

313.15 0.120 0.024 0.019

323.15 0.185 0.041 0.032

3-Pentanone 293.15 0.135 0.028 0.022

303.15 0.190 0.045 0.036

313.15 0.260 0.070 0.057

323.15 0.350 0.105 0.088

Acetone 293.15 0.150 0.040 0.032

303.15 0.210 0.062 0.051

313.15 0.285 0.092 0.075

323.15 0.380 0.130 0.108

Dipropyl Ether 293.15 0.035 0.007 0.005

303.15 0.055 0.011 0.008

313.15 0.085 0.018 0.014

323.15 0.125 0.028 0.022

Methylcyclohexa

ne
293.15 0.002 < 0.001 < 0.001

303.15 0.003 < 0.001 < 0.001

313.15 0.005 0.001 0.001

323.15 0.008 0.002 0.002
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Table 2: Mole Fraction Solubility (x) of Phenylboronic Acid in Various Organic Solvents[6]

Solvent Temperature (K) Phenylboronic Acid (x)

Chloroform 293.15 0.015

303.15 0.025

313.15 0.040

323.15 0.065

Acetone 293.15 0.120

303.15 0.170

313.15 0.235

323.15 0.320

Dipropyl Ether 293.15 0.030

303.15 0.048

313.15 0.075

323.15 0.115

Methylcyclohexane 293.15 < 0.001

303.15 < 0.001

313.15 0.001

323.15 0.002

Experimental Protocol for Solubility Determination
A widely used and reliable method for determining the solubility of boronic acids in organic

solvents is the dynamic or synthetic method.[5][7] This method involves the visual or

instrumental observation of the dissolution of a solid in a liquid upon controlled heating.

Principle
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A biphasic sample of the boronic acid and the chosen solvent with a precisely known

composition is prepared. The mixture is heated at a constant, slow rate while being vigorously

stirred. The temperature at which the last solid particles disappear, resulting in a clear, single-

phase solution, is recorded as the equilibrium solubility temperature for that specific

composition.[5] The disappearance of turbidity can be monitored by measuring the intensity of

a light beam passing through the sample.[7]

Apparatus and Materials
Jacketed glass vessel

Magnetic stirrer and stir bar

Calibrated temperature probe

Luminance probe or a light source and detector

Heating/cooling circulator

Analytical balance

Boronic acid of interest (e.g., 2-Benzofurylboronic acid)

High-purity solvents

Procedure
Sample Preparation: Accurately weigh the boronic acid and the selected solvent into the

jacketed glass vessel. The composition should be known with a high degree of accuracy.[5]

Heating and Stirring: The biphasic sample is heated at a slow, constant rate (e.g., 0.3 K/h)

while being vigorously stirred to ensure a homogenous mixture.[5]

Turbidity Measurement: The intensity of a light beam passing through the sample is

continuously monitored. As the solid dissolves, the turbidity of the mixture decreases, and

the light transmission increases.[5]
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Equilibrium Point Determination: The temperature at which the turbidity completely

disappears, and the light transmission reaches a maximum and plateaus, is recorded as the

solid-liquid equilibrium point for that specific mole fraction.[5]

Data Collection: Repeat the procedure for a range of compositions to generate a solubility

curve (mole fraction vs. temperature) for the boronic acid in the specific solvent.

Visualizations
Experimental Workflow for Solubility Determination
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Sample Preparation

Measurement

Data Analysis

Weigh Boronic Acid

Combine in Jacketed Vessel

Weigh Solvent

Heat and Stir at Constant Rate

Monitor Light Transmission

Record Temperature at Complete Dissolution

Repeat for Different Compositions

Plot Solubility Curve
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Caption: Experimental workflow for determining boronic acid solubility using the dynamic

method.
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Factors Influencing Boronic Acid Solubility

Boronic Acid
Solubility

Substituent Effects
(Nature and Position)

Electronic Effects Steric Hindrance

Solvent Properties

Polarity Hydrogen Bonding
Capacity Dielectric ConstantTemperature

Click to download full resolution via product page

Caption: Key factors that influence the solubility of boronic acids in different solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1272953#2-benzofurylboronic-acid-solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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